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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
N-tert-butyloxycarbonyl-L-leucyl-L-methionine (Boc-Leu-Met-OH) is a protected dipeptide that

serves as a valuable building block in the synthesis of complex peptides and peptidomimetics.

Its unique structure, combining the bulky, hydrophobic side chain of leucine with the sulfur-

containing, flexible side chain of methionine, makes it a critical component in designing

peptides with specific conformational properties and biological activities. This guide provides a

comprehensive overview of the chemical properties, synthesis, and applications of Boc-Leu-
Met-OH, with a focus on its utility in solid-phase peptide synthesis (SPPS). Detailed

experimental protocols and visual workflows are presented to facilitate its practical application

in research and drug development.

Chemical Properties and Data
Boc-Leu-Met-OH is a white to off-white solid, typically soluble in organic solvents such as

dimethylformamide (DMF) and dichloromethane (DCM). The N-terminal Boc protecting group

ensures chemoselective peptide bond formation at the C-terminus, preventing unwanted side

reactions and polymerization during synthesis.
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The following table summarizes the key quantitative data for Boc-Leu-Met-OH and its

constituent amino acids. The properties for the dipeptide are estimated based on the individual

components, as specific experimental data for the dipeptide is not widely available.

Property
Boc-L-Leucine
(Boc-Leu-OH)

L-Methionine (Met-
OH)

Boc-Leu-Met-OH

(Estimated)

Molecular Formula C₁₁H₂₁NO₄ C₅H₁₁NO₂S C₁₆H₃₀N₂O₅S

Molecular Weight 231.29 g/mol 149.21 g/mol 362.49 g/mol

Appearance White solid[1]
White crystalline

powder

White to off-white

solid

Melting Point 85-90 °C 281 °C (dec.)

Not available

(decomposition

expected)

Solubility

Soluble in acetic acid,

chloroform, DCM,

DMSO, ethyl

acetate[2].

Soluble in water, dilute

acids, and bases;

slightly soluble in

ethanol.[3]

Soluble in DMF, DCM,

and other organic

solvents. Sparingly

soluble in water.

Optical Rotation [α]D²⁰
-25±0.5°, c=2 in acetic

acid

+23.7±0.5°, c=5 in 5

M HCl
Not available

Synthesis of Boc-Leu-Met-OH
The synthesis of Boc-Leu-Met-OH is typically achieved through a liquid-phase peptide

coupling reaction. This involves the activation of the carboxylic acid of Boc-L-Leucine and its

subsequent reaction with the amino group of a C-terminally protected L-Methionine, such as L-

Methionine methyl ester (H-Met-OMe). The final step involves the saponification of the methyl

ester to yield the free carboxylic acid.

Experimental Protocol: Liquid-Phase Synthesis
Materials:

Boc-L-Leucine (Boc-Leu-OH)
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L-Methionine methyl ester hydrochloride (H-Met-OMe·HCl)

N,N'-Dicyclohexylcarbodiimide (DCC)[4]

1-Hydroxybenzotriazole (HOBt)[4]

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM), anhydrous

Tetrahydrofuran (THF), anhydrous

Sodium hydroxide (NaOH)

Methanol (MeOH)

Ethyl acetate (EtOAc)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (HCl), 1M

Procedure:

Preparation of H-Met-OMe: Dissolve H-Met-OMe·HCl in a minimal amount of water and

neutralize with an equimolar amount of a base like sodium bicarbonate. Extract the free base

into an organic solvent like ethyl acetate and dry over anhydrous sodium sulfate.

Concentrate under reduced pressure to obtain H-Met-OMe.

Coupling Reaction: a. Dissolve Boc-Leu-OH (1.0 eq), HOBt (1.1 eq), and H-Met-OMe (1.0

eq) in anhydrous DCM. b. Cool the solution to 0 °C in an ice bath. c. Add a solution of DCC

(1.1 eq) in anhydrous DCM dropwise to the reaction mixture with constant stirring. d. Allow

the reaction to warm to room temperature and stir for 12-24 hours.
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Work-up: a. Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU)

byproduct. b. Wash the filtrate successively with 1M HCl, saturated sodium bicarbonate

solution, and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate

under reduced pressure to yield crude Boc-Leu-Met-OMe.

Saponification (C-terminal Deprotection): a. Dissolve the crude Boc-Leu-Met-OMe in a

mixture of methanol and THF. b. Add 1M NaOH solution (1.5 eq) and stir at room

temperature for 2-4 hours, monitoring the reaction by TLC. c. Upon completion, neutralize

the reaction mixture with 1M HCl. d. Remove the organic solvents under reduced pressure.

e. Extract the product into ethyl acetate. Wash the organic layer with water and brine. f. Dry

the organic layer over anhydrous MgSO₄, filter, and concentrate to yield Boc-Leu-Met-OH.

Purification: The final product can be purified by flash column chromatography on silica gel if

necessary.

Caption: Liquid-phase synthesis of Boc-Leu-Met-OH.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-Leu-Met-OH is an efficient building block in Boc-SPPS, allowing for the incorporation of a

Leu-Met motif in a single coupling step. This reduces the number of synthesis cycles,

potentially improving the overall yield and purity of the final peptide, especially for longer

sequences.

Experimental Protocol: Boc-SPPS Cycle
This protocol outlines a single cycle for the incorporation of Boc-Leu-Met-OH onto a resin-

bound peptide chain with a free N-terminal amino group.

Materials:

Peptidyl-resin (with a free N-terminus)

Boc-Leu-Met-OH

O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)
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1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dimethylformamide (DMF), peptide synthesis grade

Dichloromethane (DCM), peptide synthesis grade

Trifluoroacetic acid (TFA)

Procedure:

Resin Swelling: Swell the peptidyl-resin in DMF for 30 minutes.

Activation of Dipeptide: a. In a separate vessel, dissolve Boc-Leu-Met-OH (3.0 eq), HBTU

(2.9 eq), and HOBt (3.0 eq) in DMF. b. Add DIPEA (6.0 eq) to the activation mixture and

vortex for 1-2 minutes.

Coupling: a. Drain the DMF from the swollen resin. b. Add the activated dipeptide solution to

the resin. c. Agitate the reaction vessel for 2-4 hours at room temperature. d. Monitor the

coupling reaction using a qualitative test (e.g., Kaiser test).

Washing: a. Drain the reaction mixture. b. Wash the resin extensively with DMF (3-5 times)

and DCM (3-5 times) to remove excess reagents and byproducts.

Boc Deprotection (for subsequent couplings): a. Treat the resin with a solution of 50% TFA in

DCM for 2 minutes. b. Drain the TFA solution. c. Treat the resin again with 50% TFA in DCM

for 20-30 minutes.

Washing and Neutralization: a. Wash the resin with DCM (3-5 times). b. Neutralize the resin

with a solution of 10% DIPEA in DMF (2-3 times). c. Wash the resin with DMF (3-5 times) to

prepare for the next coupling cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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